1-(Chloroacetyl)-4-[(5-chlorothien-2-yl)sulfonyl]piperazine
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Overview
Description
The compound “1-(Chloroacetyl)-4-[(5-chlorothien-2-yl)sulfonyl]piperazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds . The molecule also contains sulfonyl and chloroacetyl functional groups, which can participate in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms . The sulfonyl and chloroacetyl groups would be attached to this ring .Chemical Reactions Analysis
The reactivity of this compound would likely be dominated by the sulfonyl and chloroacetyl groups. These functional groups are often involved in nucleophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the nature of its functional groups and overall structure .Scientific Research Applications
Anticancer Applications
Research has shown the development of di- and trifunctional substituted 1,3-thiazoles, incorporating piperazine substituents, demonstrating significant anticancer activity across a variety of cancer cell lines. The effectiveness of these compounds indicates the potential utility of piperazine derivatives in cancer treatment strategies (Turov, 2020).
Neuroreceptor Affinity
Piperazinyl derivatives of 1-(arylsulfonyl)-2,3-dihydro-1H-quinolin-4-ones have been identified with high binding affinities for 5-HT(6) serotonin receptors, indicating their potential in neuropharmacological applications (Park et al., 2011).
Adenosine Receptor Antagonism
A series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines has been developed, characterized for their affinity and selectivity at A(2B) adenosine receptors. These compounds offer insights into the therapeutic potential of piperazine derivatives in modulating adenosine receptor activity (Borrmann et al., 2009).
Antiproliferative Activity
Combretastatin‐A4 carboxamides mimicking sulfonyl piperazines have been synthesized and evaluated for their in vitro antiproliferative activity against various human cancer cell lines. This research illustrates the capacity of piperazine-based compounds to inhibit cancer cell growth (Jadala et al., 2019).
Antibacterial Applications
A study on piperazine sulfynol derivatives has demonstrated new antibacterial contenders against MRSA, indicating the potential of piperazine derivatives in addressing antibiotic resistance challenges (Prasad et al., 2022).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-chloro-1-[4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12Cl2N2O3S2/c11-7-9(15)13-3-5-14(6-4-13)19(16,17)10-2-1-8(12)18-10/h1-2H,3-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSLONXNJKGMYAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)CCl)S(=O)(=O)C2=CC=C(S2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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